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Introduction
D-Altrose is a rare aldohexose sugar, and its C-3 epimer of mannose.[1][2] While the D-form is

not found in nature, its unique stereochemistry makes it a molecule of interest for investigating

biological systems and for the synthesis of novel therapeutic agents.[1][2][3] The stable

isotope-labeled version, D-Altrose-1-13C, provides a powerful tool for researchers to trace the

metabolic fate of this sugar in various cellular models. Stable isotopes like 13C are increasingly

used in drug development to understand drug metabolism, pharmacokinetics, and target

engagement.[4][5][6]

These application notes provide an overview of potential applications and detailed protocols for

utilizing D-Altrose-1-13C in drug discovery and development, particularly in the context of

metabolic studies in cancer research and in the investigation of aldose reductase inhibition.

Application 1: Metabolic Flux Analysis in Cancer
Cells
Objective: To investigate the uptake and metabolic fate of D-Altrose in cancer cells compared

to normal cells. This can help identify unique metabolic pathways in cancer cells that could be

targeted for therapeutic intervention.
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Background: Cancer cells often exhibit altered glucose metabolism. Understanding how cancer

cells metabolize rare sugars like D-Altrose could reveal novel metabolic dependencies. D-

Allose, a C-3 epimer of D-Altrose, has been shown to have anti-tumor activities.[7] Given their

structural similarity, investigating D-Altrose metabolism is a logical step.

Experimental Workflow
The overall workflow for a metabolic flux analysis experiment using D-Altrose-1-13C is

depicted below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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